Cas no 1240574-51-9 (2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1240574-51-9
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• MDL: MFCD16810702
• CID: 4690432
• Update Time: 2025-06-22

2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• Z314813334
• [O-][N+](=O)C1=CN(CCN2C(=O)C3=C(C=CC=C3)C2=O)N=C1
• 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-1H-isoindole-1,3-(2H)-dione

• MDL： MFCD16810702
• Inchi： 1S/C13H10N4O4/c18-12-10-3-1-2-4-11(10)13(19)16(12)6-5-15-8-9(7-14-15)17(20)21/h1-4,7-8H,5-6H2
• InChI Key： OFFNOFLQWGQMCK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.07
• Monoisotopic Mass: 286.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Additional information on 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione

2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1240574-51-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number or its full chemical name, is a member of the isoindole class of compounds and features a nitro-substituted pyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and development activities.

The structural complexity of 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic benefits. Recent research has highlighted its role in modulating specific biological pathways, particularly those involved in inflammation and oxidative stress. These findings have opened new avenues for exploring its use in the treatment of various diseases and conditions.

In the context of medicinal chemistry, the nitro group in the pyrazole ring is known to confer significant electronic effects that can influence the compound's reactivity and binding affinity. This feature is particularly important in drug design, where subtle changes in molecular structure can lead to significant improvements in pharmacological properties. Studies have shown that 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for further investigation.

The isoindole scaffold, another key component of this compound, is widely recognized for its ability to interact with various biological targets. Isoindoles are known to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects. The presence of this scaffold in 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione suggests that it may possess similar properties, which could be leveraged for therapeutic purposes.

Recent advancements in computational chemistry have also contributed to our understanding of 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione. Molecular modeling studies have provided insights into its conformational flexibility and potential binding modes with target proteins. These computational tools are invaluable in optimizing the compound's structure for improved efficacy and reduced side effects.

In addition to its potential therapeutic applications, 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its utility as a research tool. Its unique chemical properties make it an excellent candidate for use in assays designed to probe specific biological processes. For example, it has been used to investigate the role of nitric oxide (NO) signaling pathways in cellular function and disease progression.

The synthesis of 2-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 4-nitropyrazole with an appropriate alkylating agent followed by cyclization to form the isoindole ring. These synthetic methods have been refined over time to ensure high efficiency and reproducibility.

Clinical trials involving compounds with similar structures have provided valuable data on their safety and efficacy profiles. While specific clinical trials for 2-[2-(4-Nitro-1H-pyrazol-1-y l)ethyl]-2,3-dihydro - 1 H - isoind ole - 1 , 3 - dione are still in early stages, preliminary results are promising. Researchers are particularly interested in its potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future outlook for 2-[2-(4-Nitro - 1 H - pyraz ol - 1 - yl ) ethyl ] - 2 , 3 - dihydro - 1 H - isoindo le - 1 , 3 - dione is bright. Ongoing research continues to uncover new applications and refine its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 2-[2-(4-Nitro - 1 H - pyraz ol - 1 - yl ) ethyl ] - 2 , 3 - dihydro - 1 H - isoindo le - 1 , 3 - dione (CAS No. 1240574 -5 l l l l l l l l l l l l l l l l l l l l l l l ) represents a promising molecule with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it a valuable subject for further research and exploration.